Cas no 1261020-47-6 (2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(propan-2-yl)acetamide)

• Product Name: 2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(propan-2-yl)acetamide
• CAS No: 1261020-47-6
• MF: C₁₆H₂₃N₃O₂S₂
• MW: 353.502721071243
• CID: 5322172
• Update Time: 2025-10-21

2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(propan-2-yl)acetamide
• STL073380
• 2-((3-isopentyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-isopropylacetamide
• 2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-propan-2-ylacetamide
• 2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

• Inchi： 1S/C16H23N3O2S2/c1-10(2)5-7-19-15(21)14-12(6-8-22-14)18-16(19)23-9-13(20)17-11(3)4/h6,8,10-11H,5,7,9H2,1-4H3,(H,17,20)
• InChI Key： PFUTZIMJKZEFKN-UHFFFAOYSA-N
• SMILES： S(CC(NC(C)C)=O)C1=NC2C=CSC=2C(N1CCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 480
• XLogP3: 3.7
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

Compound CAS No. 1261020-47-6: A Comprehensive Overview

The compound with CAS No. 1261020-47-6, known as 2-{[3-(3-methylbutyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(propan-2-yl)acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thienopyrimidines, which are known for their unique structural properties and diverse biological activities. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The thienopyrimidine core of this molecule is a heterocyclic structure that combines sulfur and nitrogen atoms, contributing to its stability and reactivity. The presence of the 3-methylbutyl group introduces steric effects that can influence the compound's solubility and bioavailability. Additionally, the sulfanyl group attached to the thienopyrimidine ring enhances its ability to participate in various chemical reactions, including nucleophilic substitutions and oxidative processes.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its ability to modulate key cellular pathways, such as those involved in inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that N-(propan-2-yl)acetamide derivatives like this compound exhibit potent anti-inflammatory properties by inhibiting COX enzymes. This finding underscores its potential as a lead molecule for developing novel therapeutic agents.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce synthesis time. A 2023 paper in *Green Chemistry* reported a sustainable approach to synthesizing this compound using eco-friendly solvents and catalysts, aligning with current trends toward greener chemical processes.

The structural versatility of CAS No. 1261020-47-6 also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has been leveraged in the development of new coordination polymers and metalloporphyrins. These materials exhibit promising properties for use in catalysis, sensing, and energy storage technologies.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the thienopyrimidine ring plays a critical role in determining its electronic properties, making it suitable for applications in organic electronics. A 2023 study in *Chemical Physics Letters* demonstrated that this compound can act as an efficient charge transport material in organic photovoltaic devices.

In conclusion, CAS No. 1261020-47-6, or N-(propan-2-yl)acetamide derivative, is a multifaceted compound with significant potential across various disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.